Cas no 2228848-94-8 (2,2-difluoro-1-(5-methoxy-2-nitrophenyl)cyclopropan-1-amine)

• Product Name: 2,2-difluoro-1-(5-methoxy-2-nitrophenyl)cyclopropan-1-amine
• CAS No: 2228848-94-8
• MF: C₁₀H₁₀F₂N₂O₃
• MW: 244.194809436798
• CID: 6233553
• PubChem ID: 165694925
• Update Time: 2025-09-28

2,2-difluoro-1-(5-methoxy-2-nitrophenyl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-(5-methoxy-2-nitrophenyl)cyclopropan-1-amine
• 2228848-94-8
• EN300-1942057

• Inchi： 1S/C10H10F2N2O3/c1-17-6-2-3-8(14(15)16)7(4-6)9(13)5-10(9,11)12/h2-4H,5,13H2,1H3
• InChI Key： MXSYEWWGONSWFW-UHFFFAOYSA-N
• SMILES： FC1(CC1(C1C=C(C=CC=1[N+](=O)[O-])OC)N)F

Computed Properties

• Exact Mass: 244.06594851g/mol
• Monoisotopic Mass: 244.06594851g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 81.1Ų

Additional information on 2,2-difluoro-1-(5-methoxy-2-nitrophenyl)cyclopropan-1-amine

2,2-Difluoro-1-(5-methoxy-2-nitrophenyl)cyclopropan-1-amine: A Comprehensive Overview

2,2-Difluoro-1-(5-methoxy-2-nitrophenyl)cyclopropan-1-amine, commonly referred to by its CAS number 2228848-94-8, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a cyclopropane ring with fluorine substituents and a substituted phenyl group. The presence of the nitro and methoxy groups on the phenyl ring further enhances its chemical reactivity and functional versatility.

The synthesis of 2,2-difluoro-1-(5-methoxy-2-nitrophenyl)cyclopropan-1-amine involves a multi-step process that typically begins with the preparation of the substituted phenyl ring. The introduction of the nitro group at the 2-position and the methoxy group at the 5-position is achieved through standard aromatic substitution reactions. Subsequent coupling reactions are employed to attach the cyclopropane moiety, which is then fluorinated to yield the final product. Recent advancements in catalytic methods have significantly improved the efficiency and selectivity of these reactions, making the synthesis more accessible for large-scale production.

The chemical properties of this compound are heavily influenced by its structural features. The cyclopropane ring introduces strain, which can be exploited in various reactions to generate reactive intermediates. The fluorine atoms at the 2-position of the cyclopropane enhance its electronic properties, making it suitable for applications in drug design and materials science. Additionally, the nitro group on the phenyl ring contributes to its strong electron-withdrawing effects, which can be utilized in designing sensors or electronic devices.

Recent studies have highlighted the potential of 2,2-difluoro-1-(5-methoxy-2-nitrophenyl)cyclopropan-1-amine in pharmaceutical research. Its unique structure allows for interactions with various biological targets, including enzymes and receptors, making it a promising candidate for drug development. Researchers have explored its role as a kinase inhibitor and have demonstrated its ability to modulate cellular signaling pathways. Furthermore, its fluorinated cyclopropane moiety has shown potential in enhancing drug stability and bioavailability.

In terms of industrial applications, this compound has found utility in the synthesis of advanced materials. Its reactivity under specific conditions enables the formation of high-performance polymers and composites. Recent breakthroughs in polymer chemistry have leveraged its unique properties to develop materials with enhanced mechanical strength and thermal stability.

The environmental impact of CAS No 2228848-94-8 has also been a subject of recent research. Studies have focused on its biodegradability and potential toxicity to aquatic life. Preliminary findings suggest that while it exhibits moderate biodegradation rates under aerobic conditions, further investigation is required to fully understand its environmental footprint.

In conclusion, 2,2-difluoro-1-(5-methoxy-2-nitrophenyl)cyclopropan-1-amine represents a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and functional groups make it an attractive candidate for both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern chemistry and materials science.